![molecular formula C21H18N2O3 B2584891 N'-(4-methylbenzoyl)-1,2-dihydronaphtho[2,1-b]furan-2-carbohydrazide CAS No. 478064-23-2](/img/structure/B2584891.png)
N'-(4-methylbenzoyl)-1,2-dihydronaphtho[2,1-b]furan-2-carbohydrazide
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Overview
Description
Furan-2-carbohydrazide derivatives are a class of compounds that have been studied for their interesting properties . They are typically non-fluorescent in organic solvents but can produce fluorescence emission upon the addition of water . This property is due to a phenomenon known as aggregation-induced emission (AIE), where the fluorescence of a compound increases when it aggregates .
Synthesis Analysis
While the specific synthesis of “N’-(4-methylbenzoyl)-1,2-dihydronaphtho[2,1-b]furan-2-carbohydrazide” is not available, similar compounds such as N’- ( (4′-ethyl-3-hydroxy- [1,1′-biphenyl]-4-yl)methylene)furan-2-carbohydrazide and N’- ( (4′-ethyl-3-methoxy- [1,1′-biphenyl]-4-yl)methylene)furan-2-carbohydrazide have been synthesized .
Molecular Structure Analysis
The molecular structure of similar compounds has been studied using techniques such as FTIR, NMR, and MS . These studies have revealed the presence of various functional groups and provided insights into the molecular geometry of these compounds .
Chemical Reactions Analysis
Furan-2-carbohydrazide derivatives have been found to exhibit enhanced fluorescence emission upon the addition of water, indicating a chemical reaction . This reaction is thought to involve the formation of nano-aggregates and is influenced by intramolecular hydrogen bonding .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied using various techniques . These studies have revealed properties such as superior luminescence, low toxicity, great stability, and ease of manufacture .
Scientific Research Applications
Antibacterial Activity
Furan derivatives have garnered attention in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have explored the antibacterial activity of furan compounds against both gram-positive and gram-negative bacteria . The unique structural features of this compound may contribute to its antimicrobial potential.
Anti-Inflammatory and Analgesic Properties
Furan-based molecules often exhibit diverse pharmacological effects. For instance, some furan derivatives demonstrate anti-inflammatory and analgesic activities. Further investigation into the specific mechanisms underlying these effects could provide valuable insights for drug development .
Potential Anticancer Properties
Furan compounds have been investigated for their anticancer potential. While more research is needed, the structural characteristics of 4-methyl-N’-{1H,2H-naphtho[2,1-b]furan-2-carbonyl}benzohydrazide may make it an interesting candidate for further exploration in cancer therapy .
Photochemical Synthesis
Researchers have developed novel approaches to synthesize naphtho[1,2-b]benzofuran derivatives, including those based on photochemical reactions. These compounds could find applications in various fields, such as materials science or drug discovery .
Other Therapeutic Aspects
Beyond the mentioned applications, furan derivatives have been investigated for their diuretic, muscle relaxant, anti-protozoal, and anti-ulcer properties. The versatility of furan-based molecules opens up exciting avenues for future research .
Mechanism of Action
Future Directions
The unique properties of furan-2-carbohydrazide derivatives make them interesting candidates for various applications, including organic light-emitting diodes (OLEDs), fluorescence-based sensors, and biological cell imaging . Future research could explore these applications further and investigate other potential uses for these compounds.
properties
IUPAC Name |
N'-(4-methylbenzoyl)-1,2-dihydrobenzo[e][1]benzofuran-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O3/c1-13-6-8-15(9-7-13)20(24)22-23-21(25)19-12-17-16-5-3-2-4-14(16)10-11-18(17)26-19/h2-11,19H,12H2,1H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPUXAJCUYCVLAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NNC(=O)C2CC3=C(O2)C=CC4=CC=CC=C34 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4-methylbenzoyl)-1,2-dihydronaphtho[2,1-b]furan-2-carbohydrazide |
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